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Compound of Interest

Compound Name: R547

Cat. No.: B1678716 Get Quote

Disclaimer: This document provides essential safety and logistical information for handling the

potent CDK inhibitor R547 (CAS 741713-40-6). It is intended for use by trained researchers,

scientists, and drug development professionals. Always consult the specific Safety Data Sheet

(SDS) for R547 and your institution's safety protocols before handling this compound.

R547 is a potent, ATP-competitive inhibitor of Cyclin-Dependent Kinases (CDKs) 1, 2, and 4.[1]

[2][3] It is classified as harmful if swallowed and very toxic to aquatic life with long-lasting

effects.[4] Due to its high potency, appropriate handling procedures are critical to minimize

exposure and ensure personnel safety.

Hazard Identification and Risk Assessment
A thorough risk assessment should be conducted before any work with R547 begins. The

following table summarizes the known hazards.
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Hazard Classification Description Precautionary Statements

Acute Oral Toxicity (Category

4)
Harmful if swallowed.[4]

P264: Wash skin thoroughly

after handling. P270: Do not

eat, drink or smoke when using

this product. P301 + P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P330: Rinse

mouth.[4]

Acute Aquatic Toxicity

(Category 1)
Very toxic to aquatic life.[4]

P273: Avoid release to the

environment. P391: Collect

spillage.[4]

Chronic Aquatic Toxicity

(Category 1)

Very toxic to aquatic life with

long lasting effects.[4]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[4]

Personal Protective Equipment (PPE)
The level of PPE required depends on the specific procedure and the quantity of R547 being

handled. For all procedures involving the solid form of R547, a containment strategy is

essential.
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Procedure Minimum PPE Requirement

Handling solid R547 (weighing, aliquoting)

Primary Engineering Control: Chemical fume

hood, ventilated balance enclosure, or glove

box. Respiratory Protection: NIOSH-approved

respirator (e.g., N95 or higher). Eye Protection:

Safety goggles with side-shields. Hand

Protection: Double-gloving with nitrile gloves.

Body Protection: Impervious lab coat,

disposable sleeves.

Preparing solutions

Primary Engineering Control: Chemical fume

hood. Respiratory Protection: Recommended,

especially for initial dissolution. Eye Protection:

Safety goggles with side-shields. Hand

Protection: Nitrile gloves. Body Protection: Lab

coat.

In-vitro/In-vivo administration

Eye Protection: Safety glasses or goggles. Hand

Protection: Nitrile gloves. Body Protection: Lab

coat.

Standard Operating Procedures
Adherence to standard operating procedures is crucial for minimizing exposure risk. The

following workflow outlines the key steps for safely handling R547.
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Caption: General workflow for handling potent compounds like R547.
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Spill Management
In the event of a spill, immediate and appropriate action is necessary. The following flowchart

provides a decision-making guide for spill response.
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Large or Uncontained
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Caption: Decision-making flowchart for R547 spill response.

Minor Spill Cleanup (Solid or Liquid):

Alert personnel in the immediate area.
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Wearing appropriate PPE, cover the spill with absorbent material.

For liquid spills, gently apply the absorbent material from the outside in.

For solid spills, gently cover with a damp paper towel to avoid raising dust.

Carefully collect the contaminated material into a designated hazardous waste container.

Decontaminate the spill area with a suitable cleaning agent, such as soap and water.[5]

Dispose of all contaminated materials as hazardous waste.

Disposal Plan
All waste contaminated with R547 must be disposed of as hazardous chemical waste.[6][7]

Waste Type Disposal Procedure

Solid R547

Collect in a clearly labeled, sealed container.

Dispose of through your institution's hazardous

waste program.

Contaminated Labware (pipette tips, tubes)
Collect in a designated, lined hazardous waste

container. Do not dispose of in regular trash.

Liquid Waste (solutions containing R547)

Collect in a sealed, compatible, and clearly

labeled hazardous waste container. Segregate

from other chemical waste streams if necessary.

[7]

Contaminated PPE
Double-bag in clear plastic bags and dispose of

as hazardous solid waste.[6]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol outlines the steps for preparing a stock solution of R547. All steps involving solid

R547 should be performed in a chemical fume hood or other containment device.
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Caption: Workflow for preparing an R547 stock solution.

Methodology:

Calculate the required mass: Based on the molecular weight of R547 (441.45 g/mol ),

calculate the mass needed to prepare the desired volume of a 10 mM solution.

Weigh R547: In a chemical fume hood, carefully weigh the calculated amount of R547 into a

suitable vial.

Add Solvent: Add the appropriate volume of DMSO to the vial.
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Dissolve: Vortex the solution until the R547 is completely dissolved. Gentle warming may be

required.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes and store at

-20°C.[4]

By adhering to these safety and handling guidelines, researchers can minimize the risks

associated with the potent CDK inhibitor R547 and maintain a safe laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b1678716?utm_src=pdf-body
https://dcchemicals.com/msds/MSDS_DC2068.html
https://www.benchchem.com/product/b1678716?utm_src=pdf-body
https://www.benchchem.com/product/b1678716?utm_src=pdf-custom-synthesis
https://www.chembk.com/en/chem/R547
https://www.selleckchem.com/products/r547.html
https://www.rndsystems.com/products/r-547_5494
https://dcchemicals.com/msds/MSDS_DC2068.html
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://hsrm.umn.edu/department-environmental-health-safety/lab-research-safety/chemical-hygiene-plan/2-laboratory-7
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://case.edu/ehs/safety-subject/waste-disposal/chemical-waste/how-dispose-chemical-waste
https://www.benchchem.com/product/b1678716#personal-protective-equipment-for-handling-r547
https://www.benchchem.com/product/b1678716#personal-protective-equipment-for-handling-r547
https://www.benchchem.com/product/b1678716#personal-protective-equipment-for-handling-r547
https://www.benchchem.com/product/b1678716#personal-protective-equipment-for-handling-r547
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678716?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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